Cas no 89101-27-9 (Ethanone, 2-(1H-benzimidazol-1-yl)-1-phenyl-)

• Product Name: Ethanone, 2-(1H-benzimidazol-1-yl)-1-phenyl-
• CAS No: 89101-27-9
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 612286
• PubChem ID: 3160780
• Update Time: 2025-04-19

Ethanone, 2-(1H-benzimidazol-1-yl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(1H-benzimidazol-1-yl)-1-phenyl-
• 2-(benzimidazol-1-yl)-1-phenylethanone
• CHEMBL1548634
• AKOS001368779
• 2-(1H-1,3-BENZODIAZOL-1-YL)-1-PHENYLETHAN-1-ONE
• 2-Benzoimidazol-1-yl-1-phenyl-ethanone
• DTXSID80390279
• BDBM50363638
• SR-01000153668-1
• SCHEMBL18825270
• F0131-0015
• HMS2818M11
• SMR000524780
• Z53833614
• HMS1631D05
• 3-phenacylbenzimidazole
• 2-(1H-benzo[d]imidazol-1-yl)-1-phenylethanone
• 2-(1H-benzimidazol-1-yl)-1-phenylethanone
• CCG-142790
• MLS001209010
• 89101-27-9
• SR-01000153668

• Inchi： 1S/C15H12N2O/c18-15(12-6-2-1-3-7-12)10-17-11-16-13-8-4-5-9-14(13)17/h1-9,11H,10H2
• InChI Key： PALXXAQBOPMQNB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 236.095
• Monoisotopic Mass: 236.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.9Ų